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Compound of Interest

Compound Name:
Methyl 4-bromo-3-

methoxythiophene-2-carboxylate

Cat. No.: B026347 Get Quote

Introduction
This document provides a comprehensive overview of the available experimental data for the

chemical compound identified by CAS number 110545-67-0, which is Methyl 4-bromo-3-
methoxythiophene-2-carboxylate. Despite a thorough search of scientific literature and

chemical databases, it is crucial to note that this compound is primarily documented as a

chemical intermediate for organic synthesis. There is a significant lack of publicly available

information regarding its biological activity, pharmacological properties, or mechanism of action.

Consequently, this guide will focus on the available chemical and physical data and the

synthetic context in which this compound appears.

Chemical and Physical Properties
A summary of the fundamental properties of Methyl 4-bromo-3-methoxythiophene-2-
carboxylate is presented in Table 1. This data is compiled from various chemical supplier

catalogs and safety data sheets.
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Property Value Source

CAS Number 110545-67-0 Chemical Abstracts Service

Chemical Name

Methyl 4-bromo-3-

methoxythiophene-2-

carboxylate

Multiple Chemical Suppliers

Molecular Formula C₇H₇BrO₃S [1][2]

Molecular Weight 251.1 g/mol [1][2]

Melting Point 73 °C [1]

Boiling Point 300.0 ± 35.0 °C (Predicted) [1]

Appearance White solid Material Safety Data Sheet

Storage Temperature 2-8°C [1]

Experimental Data
Extensive searches for quantitative experimental data related to the biological activity of Methyl
4-bromo-3-methoxythiophene-2-carboxylate have yielded no specific results. There are no

published studies detailing its efficacy, potency (e.g., IC₅₀, EC₅₀), binding affinity, or

pharmacokinetic and pharmacodynamic properties. The compound is not listed in major

pharmacological databases as a known active agent.

Experimental Protocols
As no biological or pharmacological studies for this specific compound have been identified,

this guide cannot provide detailed experimental protocols for assays, in vivo/in vitro studies, or

analytical methods related to its biological effects.

Synthetic Utility and Logical Relationships
While direct experimental data on the biological effects of Methyl 4-bromo-3-
methoxythiophene-2-carboxylate is absent, its structure as a substituted thiophene suggests

its role as a building block in the synthesis of more complex molecules. Thiophene derivatives

are a well-established class of heterocyclic compounds with a wide range of applications in
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medicinal chemistry. The logical workflow for the utilization of this compound is as a starting

material or intermediate in a multi-step synthesis.

The following diagram illustrates a generalized synthetic workflow where a compound like

Methyl 4-bromo-3-methoxythiophene-2-carboxylate could be utilized.

Starting Material
(e.g., Methyl 4-bromo-3-

methoxythiophene-2-carboxylate)

Chemical Transformation
(e.g., Cross-coupling, Nucleophilic Substitution)

Intermediate Product

Further Synthetic Steps

Final Biologically
Active Compound

Click to download full resolution via product page

A generalized synthetic workflow.

Conclusion
In conclusion, CAS number 110545-67-0, corresponding to Methyl 4-bromo-3-
methoxythiophene-2-carboxylate, is a chemical compound for which there is no publicly

available experimental data regarding its biological activity. Its primary utility, as inferred from

available information, is as a chemical intermediate in organic synthesis. Researchers and drug

development professionals should consider this compound as a starting material for the

synthesis of novel molecules rather than a compound with known biological effects. Further
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research would be required to determine if this compound or its derivatives possess any

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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